Cas no 331833-83-1 ((5-cyano-1-benzofuran-2-yl)boronic acid)

(5-cyano-1-benzofuran-2-yl)boronic acid structure
331833-83-1 structure
Product Name:(5-cyano-1-benzofuran-2-yl)boronic acid
CAS No:331833-83-1
MF:C9H6BNO3
MW:186.959842205048
MDL:MFCD18383022
CID:1032645
PubChem ID:66787891
Update Time:2025-04-20

(5-cyano-1-benzofuran-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (5-Cyanobenzofuran-2-yl)boronic acid
    • 5-cyano-1-benzofuran-2-boronic acid
    • 5-cyanobenzofuran-2-ylboronic acid
    • (5-cyano-1-benzofuran-2-yl)boronic acid
    • SCHEMBL746805
    • F30078
    • DS-6228
    • CS-0044999
    • DB-340843
    • MFCD18383022
    • 331833-83-1
    • AKOS016011632
    • 5-Cyanobenzofuran-2-boronic Acid
    • MXLRCFQFPPZZOR-UHFFFAOYSA-N
    • (5-CYANOBENZOFURAN-2-YL)BORONICACID
    • DTXSID90735778
    • A875391
    • C9H6BNO3
    • SY108311
    • 5-CYANO-1-BENZOFURAN-2-YLBORONIC ACID
    • AMY21999
    • MDL: MFCD18383022
    • Inchi: 1S/C9H6BNO3/c11-5-6-1-2-8-7(3-6)4-9(14-8)10(12)13/h1-4,12-13H
    • InChI Key: MXLRCFQFPPZZOR-UHFFFAOYSA-N
    • SMILES: O1C(B(O)O)=CC2C=C(C#N)C=CC1=2

Computed Properties

  • Exact Mass: 187.04400
  • Monoisotopic Mass: 187.0440732g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.4Ų

Experimental Properties

  • PSA: 77.39000
  • LogP: -0.01572

(5-cyano-1-benzofuran-2-yl)boronic acid Security Information

(5-cyano-1-benzofuran-2-yl)boronic acid Pricemore >>

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(5-cyano-1-benzofuran-2-yl)boronic acid Production Method

(5-cyano-1-benzofuran-2-yl)boronic acid Related Literature

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